

Application Notes and Protocols: Surface Modification of SSPalm Nanoparticles for Targeted Delivery

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 3,3'-[Dithiobis[2,1-ethanediyl(methylimino)]]bis[1-propanol]
Cat. No.: B15574984

[Get Quote](#)

Introduction: The Promise of SSPalm Solid Lipid Nanoparticles in Advanced Drug Delivery

Solid lipid nanoparticles (SLNs) have emerged as a highly promising platform for the delivery of therapeutic agents due to their excellent biocompatibility, high drug encapsulation efficiency, and the ability to protect payloads from enzymatic and chemical degradation.^{[1][2][3]} This guide focuses on a specific class of SLNs formulated from a blend of stearic and palmitic acids, hereafter referred to as SSPalm nanoparticles. The solid matrix of these lipids provides a controlled release profile for encapsulated drugs.^[4] However, unmodified SSPalm nanoparticles face challenges such as rapid clearance by the reticuloendothelial system and a lack of target specificity, which can limit their therapeutic efficacy.^{[1][2]}

Surface modification of these nanoparticles is a key strategy to overcome these limitations.^{[1][5][6]} By functionalizing the nanoparticle surface with polymers and targeting ligands, we can enhance their pharmacokinetic profile and ensure they preferentially accumulate at the desired

site of action. This document provides a comprehensive overview of the strategies, protocols, and characterization techniques for the surface modification of SSPalm nanoparticles to achieve targeted drug delivery.

Strategic Surface Modification: Enhancing Circulation and Directing Delivery

The rationale behind surface modification is twofold: to confer "stealth" properties that prolong circulation time and to introduce targeting moieties that guide the nanoparticles to specific cells or tissues.

PEGylation: The "Stealth" Shield

Coating the surface of SSPalm nanoparticles with polyethylene glycol (PEG), a process known as PEGylation, is a widely adopted strategy to improve their systemic circulation time.^{[7][8]} The hydrophilic PEG chains create a protective layer that sterically hinders the adsorption of opsonin proteins, thereby reducing recognition and uptake by phagocytic cells of the reticuloendothelial system.^{[7][9]} This "stealth" effect leads to a longer half-life of the nanoparticles in the bloodstream, increasing the probability of them reaching their target.^{[7][8]}

Ligand-Mediated Targeting: "Smart" Delivery Systems

To achieve active targeting, specific ligands are conjugated to the nanoparticle surface.^{[5][6]} These ligands recognize and bind to receptors that are overexpressed on the surface of target cells, such as cancer cells.^{[10][11][12]} This specific interaction facilitates the accumulation of the drug-loaded nanoparticles at the disease site, enhancing therapeutic efficacy while minimizing off-target side effects.^{[10][13]}

Two prominent classes of targeting ligands are:

- **Monoclonal Antibodies (mAbs):** Due to their high specificity and binding affinity, monoclonal antibodies are extensively used for targeting cancer biomarkers.^{[10][12]} Antibody-conjugated nanoparticles (ACNPs) can effectively deliver high drug payloads to tumor sites.^{[10][14]}
- **Aptamers:** These are short, single-stranded DNA or RNA molecules that can fold into unique three-dimensional structures to bind to specific targets with high affinity and specificity.^[15] ^[16] Aptamer-functionalized nanoparticles offer several advantages, including smaller size,

lower immunogenicity, and ease of synthesis and modification compared to antibodies.[15]
[16]

Experimental Protocols

Protocol 1: Preparation of SSPalm Solid Lipid Nanoparticles

This protocol describes the preparation of SSPalm nanoparticles using a modified microemulsion technique.[17]

Materials:

- Stearic Acid
- Palmitic Acid
- Podophyllotoxin (or other lipophilic drug)
- Soybean Phospholipids
- Poloxamer 188
- Acetone
- 0.01 M Hydrochloric Acid
- Deionized Water

Procedure:

- **Oil Phase Preparation:** Dissolve 90 mg of stearic acid and 10 mg of soybean phospholipids in 10 mL of acetone. If encapsulating a drug, dissolve the desired amount (e.g., 5 mg of podophyllotoxin) in this oil phase.
- **Aqueous Phase Preparation:** Prepare a 1.6% (w/v) solution of Poloxamer 188 in deionized water.

- **Emulsification:** Heat both the oil and aqueous phases to a temperature above the melting point of the lipids (approximately 70°C). Add the hot oil phase dropwise to the hot aqueous phase under continuous high-speed homogenization.
- **Nanoparticle Formation:** Quickly disperse the resulting emulsion into cold deionized water (2-4°C) under constant stirring. The rapid cooling of the lipid droplets leads to the formation of solid lipid nanoparticles.
- **Purification:** Purify the nanoparticle suspension by dialysis against deionized water to remove excess surfactant and unencapsulated drug.

Causality: The rapid cooling of the nanoemulsion is crucial for the formation of small and uniform nanoparticles. The surfactant (Poloxamer 188) stabilizes the newly formed nanoparticles and prevents their aggregation.

Protocol 2: Surface PEGylation of SSPalm Nanoparticles

This protocol outlines the incorporation of a PEGylated lipid during nanoparticle formulation to achieve a PEG-coated surface.

Materials:

- SSPalm Nanoparticle components (as in Protocol 1)
- 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG)

Procedure:

- **Modified Oil Phase:** In the oil phase preparation step of Protocol 1, co-dissolve a specific molar ratio of DSPE-PEG (e.g., 1-5 mol%) with the stearic and palmitic acids and soybean phospholipids.
- **Follow Protocol 1:** Proceed with the emulsification, nanoparticle formation, and purification steps as described in Protocol 1. The DSPE-PEG will incorporate into the lipid matrix, with the hydrophilic PEG chains orienting towards the aqueous phase, creating a PEGylated surface.^[7]

Causality: The amphiphilic nature of DSPE-PEG drives its orientation at the lipid-water interface during nanoparticle formation, resulting in a stable PEG coating. The density of the PEG layer can be controlled by adjusting the molar ratio of DSPE-PEG in the initial lipid mixture.^[7]

Protocol 3: Antibody Conjugation to PEGylated SSPalm Nanoparticles

This protocol describes the covalent conjugation of monoclonal antibodies to the surface of PEGylated SSPalm nanoparticles using carbodiimide chemistry.

Materials:

- PEGylated SSPalm Nanoparticles (from Protocol 2, using a carboxyl-terminated DSPE-PEG)
- Monoclonal Antibody (specific to the target receptor)
- N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)
- N-hydroxysuccinimide (NHS)
- Phosphate Buffered Saline (PBS), pH 7.4
- Quenching solution (e.g., hydroxylamine or glycine solution)

Procedure:

- **Activate Carboxyl Groups:** Resuspend the carboxyl-terminated PEGylated SSPalm nanoparticles in PBS. Add EDC and NHS to the nanoparticle suspension and incubate at room temperature for 15-30 minutes to activate the carboxyl groups.
- **Antibody Conjugation:** Add the monoclonal antibody to the activated nanoparticle suspension. Incubate for 2-4 hours at room temperature or overnight at 4°C with gentle mixing to allow for the formation of amide bonds between the activated carboxyl groups on the nanoparticle surface and the amine groups on the antibody.

- **Quenching:** Add the quenching solution to stop the reaction and deactivate any unreacted NHS-esters.
- **Purification:** Remove unconjugated antibodies and excess reagents by size exclusion chromatography or dialysis.

Causality: EDC/NHS chemistry is a widely used method for forming stable amide bonds between carboxyl and amine groups. The activation of the carboxyl groups on the PEG spacer is a critical step to ensure efficient antibody conjugation.

Protocol 4: Aptamer Functionalization of SSPalm Nanoparticles

This protocol details the functionalization of SSPalm nanoparticles with thiolated aptamers.

Materials:

- SSPalm Nanoparticles (modified with a maleimide-functionalized lipid)
- Thiolated Aptamer (specific to the target)
- PBS, pH 7.0-7.5

Procedure:

- **Prepare Maleimide-Functionalized Nanoparticles:** Synthesize SSPalm nanoparticles incorporating a maleimide-functionalized lipid (e.g., DSPE-PEG-Maleimide) following a similar procedure to Protocol 2.
- **Aptamer Conjugation:** Add the thiolated aptamer to the maleimide-functionalized nanoparticle suspension in PBS. Incubate for 2-4 hours at room temperature with gentle shaking. The maleimide groups on the nanoparticle surface will react with the thiol groups on the aptamer to form a stable thioether bond.
- **Purification:** Purify the aptamer-functionalized nanoparticles using size exclusion chromatography or centrifugation to remove unbound aptamers.

Causality: The specific and efficient reaction between maleimide and thiol groups at physiological pH allows for a straightforward and robust method of conjugating aptamers to the nanoparticle surface. The density of aptamers on the surface can influence the binding avidity to target cells.[18]

Characterization of Surface-Modified SSPalm Nanoparticles

Thorough characterization is essential to ensure the successful synthesis and functionalization of the nanoparticles.

Physicochemical Characterization

Parameter	Technique	Purpose	Expected Outcome for Modified SSPalm-NPs
Particle Size & Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	To determine the average hydrodynamic diameter and size distribution of the nanoparticles.[19][20][21]	A slight increase in size after surface modification. A low PDI value (<0.3) indicates a homogenous population.
Zeta Potential	Electrophoretic Light Scattering (ELS)	To measure the surface charge of the nanoparticles, which is an indicator of colloidal stability.[19][20][21]	PEGylation may slightly decrease the magnitude of the zeta potential.[19] Conjugation of charged molecules like antibodies or aptamers will alter the surface charge.
Morphology	Transmission Electron Microscopy (TEM) / Cryo-TEM / Scanning Electron Microscopy (SEM)	To visualize the shape, size, and surface morphology of the nanoparticles.[22][23][24][25][26][27]	Spherical nanoparticles should be observed. Cryo-TEM can provide insights into the internal structure.[22][23][24]
Confirmation of Surface Modification	Fourier-transform infrared spectroscopy (FTIR) / X-ray photoelectron spectroscopy (XPS)	To confirm the presence of the modifying agents (PEG, antibodies, aptamers) on the nanoparticle surface.	Appearance of characteristic peaks corresponding to the functional groups of the conjugated molecules.

Protocol 5: Characterization by Dynamic Light Scattering (DLS) and Zeta Potential

Instrumentation: Zetasizer or similar instrument.

Procedure:

- Sample Preparation: Dilute the nanoparticle suspension in an appropriate solvent (e.g., deionized water or PBS) to a suitable concentration for measurement.
- DLS Measurement:
 - Equilibrate the sample to the desired temperature (e.g., 25°C).
 - Perform the measurement to obtain the hydrodynamic diameter and PDI.
- Zeta Potential Measurement:
 - Load the diluted sample into the appropriate measurement cell.
 - Apply an electric field and measure the electrophoretic mobility to determine the zeta potential.

Causality: DLS measures the fluctuations in scattered light intensity caused by the Brownian motion of the nanoparticles to determine their size. Zeta potential measurement assesses the charge at the nanoparticle's shear plane, providing information about surface chemistry and stability.

Protocol 6: Visualization by Transmission Electron Microscopy (TEM)

Instrumentation: Transmission Electron Microscope.

Procedure:

- Sample Preparation: Place a drop of the diluted nanoparticle suspension onto a carbon-coated copper grid.

- Staining (optional): For better contrast, negative staining with a solution of phosphotungstic acid or uranyl acetate may be performed.
- Drying: Allow the grid to air dry completely.
- Imaging: Insert the grid into the TEM and acquire images at various magnifications.

Causality: The electron beam passes through the sample, and the differential scattering of electrons creates an image that reveals the morphology of the nanoparticles.

In Vitro and In Vivo Evaluation of Targeted Delivery

In Vitro Assays

- Cytotoxicity Assays: To assess the biocompatibility of the modified nanoparticles using assays like MTT or LDH on relevant cell lines.[\[28\]](#)[\[29\]](#)[\[30\]](#)[\[31\]](#)
- Cellular Uptake Studies: To quantify the uptake of fluorescently labeled nanoparticles by target cells versus non-target cells using techniques like flow cytometry or fluorescence microscopy.[\[32\]](#)[\[33\]](#)[\[34\]](#)
- Transwell Models: To evaluate the ability of nanoparticles to cross biological barriers, such as the intestinal epithelium for oral delivery.[\[35\]](#)

Protocol 7: In Vitro Cellular Uptake by Flow Cytometry

Materials:

- Fluorescently labeled nanoparticles
- Target and non-target cell lines
- Cell culture medium
- Flow cytometer

Procedure:


- **Cell Seeding:** Seed the target and non-target cells in separate wells of a multi-well plate and allow them to adhere overnight.
- **Incubation:** Treat the cells with the fluorescently labeled nanoparticles at various concentrations and incubate for a defined period (e.g., 4 hours).
- **Washing:** Wash the cells with PBS to remove non-internalized nanoparticles.
- **Cell Detachment:** Detach the cells using trypsin or a cell scraper.
- **Flow Cytometry Analysis:** Analyze the cell suspension using a flow cytometer to quantify the fluorescence intensity per cell, which corresponds to the amount of nanoparticle uptake.

Causality: This assay provides a quantitative measure of the specificity of the targeted nanoparticles. Higher fluorescence in the target cells compared to non-target cells indicates successful targeting.

In Vivo Models


- **Biodistribution Studies:** To determine the accumulation of radiolabeled or fluorescently labeled nanoparticles in different organs and tissues over time in an appropriate animal model.[\[35\]](#)[\[36\]](#)
- **Tumor Xenograft Models:** For cancer targeting, human tumor cells are implanted in immunocompromised mice.[\[37\]](#) The efficacy of the drug-loaded targeted nanoparticles in reducing tumor growth is then evaluated.

Visualizations



[Click to download full resolution via product page](#)

Caption: Workflow for the surface modification and evaluation of SSPalm nanoparticles.



[Click to download full resolution via product page](#)

Caption: Mechanism of targeted delivery of surface-modified SSPalm nanoparticles.

References

- Farokhzad, O. C., et al. (2012). Aptamer-Functionalized Nanoparticles for Medical Applications: Challenges and Opportunities. *ACS Nano*.
- Al-Shehri, F., et al. (2023). Advances and future directions of aptamer-functionalized nanoparticles for point-of-care diseases diagnosis. *Biology Methods and Protocols*.
- Nanolmaging Services. (2023). Lipid Nanoparticle characterization with cryo-TEM.
- Jhaveri, A. M., & Torchilin, V. P. (2023). Antibody-conjugated nanoparticles for target-specific drug delivery of chemotherapeutics. *Expert Opinion on Drug Delivery*.
- Gupta, N., & Shukla, V. K. (2025). Surface Modification of Solid Lipid Nanoparticles: Enhancements in Drug Delivery and Treatment Efficacy. *Current Nanomedicine*.
- Xing, H., et al. (2020). Aptamer-Functionalized Nanoparticles in Targeted Delivery and Cancer Therapy. *International Journal of Molecular Sciences*.

- Perez-Herrero, E., & Fernandez-Medarde, A. (2021). Antibody Conjugation of Nanoparticles as Therapeutics for Breast Cancer Treatment. *Pharmaceutics*.
- Yasmin, R., et al. (2022). Surface Modification of Lipid-Based Nanocarriers: A Potential Approach to Enhance Targeted Drug Delivery. *ACS Omega*.
- Fernandez-Medarde, A., & Santos-Buitrago, A. (2021). An Overview of Antibody Conjugated Polymeric Nanoparticles for Breast Cancer Therapy. *Polymers*.
- Fay, F., & Scott, C. J. (2011). Antibody-targeted nanoparticles for cancer therapy. *Immunotherapy*.
- Xing, H., et al. (2020). Aptamer-Functionalized Nanoparticles in Targeted Delivery and Cancer Therapy. *International Journal of Molecular Sciences*.
- Jhaveri, A. M., & Torchilin, V. P. (2023). Antibody-conjugated nanoparticles for target-specific drug delivery of chemotherapeutics. *Expert Opinion on Drug Delivery*.
- Barauskas, J., et al. (2015). Recent Advances in Cryo-TEM Imaging of Soft Lipid Nanoparticles. *AIMS Materials Science*.
- Thermo Fisher Scientific. (2025). Cryo-TEM unlocks the potential of lipid nanoparticles for drug delivery.
- Jennings, V., et al. (2000). Scanning electron microscopy study on nanoemulsions and solid lipid nanoparticles containing high amounts of ceramides. *European Journal of Pharmaceutics and Biopharmaceutics*.
- Yasmin, R., et al. (2022). Surface Modification of Lipid-Based Nanocarriers: A Potential Approach to Enhance Targeted Drug Delivery. *ACS Omega*.
- Donahue, D., et al. (2018). Physical characterization of nanoparticle size and surface modification using particle scattering diffusometry. *APL Bioengineering*.
- Sheikh, F. A., et al. (2022). Application of aptamer functionalized nanomaterials in targeting therapeutics of typical tumors. *Frontiers in Bioengineering and Biotechnology*.
- Al-Abbas, A., et al. (2025). Advancing Cancer Drug Delivery with Nanoparticles: Challenges and Prospects in Mathematical Modeling for In Vivo and In Vitro Systems. *Pharmaceutics*.
- Mitchell, M. J., et al. (2021). Biocompatibility of Biomaterials for Nanoencapsulation: Current Approaches. *Pharmaceutics*.
- Lewinski, N. A., et al. (2014). In Vitro Methods for Assessing Nanoparticle Toxicity. *Methods in Molecular Biology*.
- Oxford Academic. (2025). High-Throughput Toolkit for Cryo-EM Analysis of Lipid Nanoparticles Using Machine Learning. *Microscopy and Microanalysis*.
- Park, J., et al. (2018). Surface characterization of nanoparticles using near-field light scattering. *Beilstein Journal of Nanotechnology*.
- Fleutot, S. (2020). Nanoparticles Toxicity and Biocompatibility Tests. *Nanoparticles*.
- Gupta, N., & Shukla, V. K. (2025). Surface Modification of Solid Lipid Nanoparticles: Enhancements in Drug Delivery and Treatment Efficacy. *Current Nanomedicine*.

- Y. A. (2021). Drug Delivery with Targeted Nanoparticles: In Vitro and In Vivo Evaluation Methods. Springer.
- Gamboa, J. M., & Leong, K. W. (2013). In vitro and in vivo models for the study of oral delivery of nanoparticles. Advanced Drug Delivery Reviews.
- AZoNano. (2020). How to Analyze Cell-Nanoparticle Interactions.
- Singh, Y., et al. (2017). In vitro and in vivo characterization of pharmaceutical nanocarriers used for drug delivery. Expert Opinion on Drug Delivery.
- Pyrgiotakis, G., et al. (2014). Real-Time Nanoparticle–Cell Interactions in Physiological Media by Atomic Force Microscopy. ACS Sustainable Chemistry & Engineering.
- arXiv. (2025). Biocompatibility of Nanomaterials in Medical Applications.
- Tenzer, S., et al. (2021). Biocompatibility of nanomaterials and their immunological properties. Journal of Physics: Materials.
- Das, S., & Chaudhury, A. (2011). A Recent Update: Solid Lipid Nanoparticles for Effective Drug Delivery. Methods in Molecular Biology.
- Fratila, C., et al. (2021). Biocompatibility and Cytotoxicity of Gold Nanoparticles: Recent Advances in Methodologies and Regulations. International Journal of Molecular Sciences.
- Suk, J. S., et al. (2016). PEGylation as a strategy for improving nanoparticle-based drug and gene delivery. Advanced Drug Delivery Reviews.
- Soares, S., et al. (2018). Application of Light Scattering Techniques to Nanoparticle Characterization and Development. Frontiers in Chemistry.
- Gamboa, J. M., & Leong, K. W. (2013). In vitro and in vivo models for the study of oral delivery of nanoparticles. Advanced Drug Delivery Reviews.
- Wang, L., et al. (2019). Quantitative Measurement of Cell-Nanoparticle Interactions Using Mass Cytometry. Methods in Molecular Biology.
- Pyrgiotakis, G., et al. (2014). Real-Time Nanoparticle–Cell Interactions in Physiological Media by Atomic Force Microscopy. ACS Sustainable Chemistry & Engineering.
- Kawasaki, H., et al. (2020). A Quantitative Approach to Characterize the Surface Modification on Nanoparticles Based on Localized Dielectric Environments. Analytical Chemistry.
- ACS Publications. (2024). PEGylation-Dependent Cell Uptake of Lipid Nanoparticles Revealed by Spatiotemporal Correlation Spectroscopy. ACS Pharmacology & Translational Science.
- CAS. (2023). The ultimate guide for PEGylated lipid nanoparticles.
- ResearchGate. (2025). Characterization of Nanoparticles by Light Scattering.
- Kumar, S., et al. (2014). Solid lipid nanoparticles of stearic acid for the drug delivery of paliperidone. RSC Advances.
- Song, J., et al. (2015). Solid lipid nanoparticles modified with stearic acid–octaarginine for oral administration of insulin. International Journal of Nanomedicine.

- Akbari, Z., et al. (2014). PREPARATION AND CHARACTERIZATION OF SOLID LIPID NANOPARTICLES THROUGH RAPID EXPANSION OF SUPERCRITICAL SOLUTION. International Journal of Pharmaceutical Sciences and Research.
- Akbari, Z., et al. (2014). PREPARATION AND CHARACTERIZATION OF SOLID LIPID NANOPARTICLES THROUGH RAPID EXPANSION OF SUPERCRITICAL SOLUTION. International Journal of Pharmaceutical Sciences and Research.
- Li, Y., et al. (2025). Formulation-Driven Optimization of PEG-Lipid Content in Lipid Nanoparticles for Enhanced mRNA Delivery In Vitro and In Vivo. Pharmaceuticals.
- Chen, H., et al. (2005). [Preparation of stearic acid solid lipid nanoparticles containing podophyllotoxin]. Sichuan Da Xue Xue Bao Yi Xue Ban.
- Bulbake, U., et al. (2023). PEGylated Lipid Nanoparticle Formulations: Immunological Safety and Efficiency Perspective. Bioconjugate Chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. researchgate.net \[researchgate.net\]](#)
- [2. benthamscience.com \[benthamscience.com\]](#)
- [3. A Recent Update: Solid Lipid Nanoparticles for Effective Drug Delivery - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [4. Solid lipid nanoparticles of stearic acid for the drug delivery of paliperidone - RSC Advances \(RSC Publishing\) \[pubs.rsc.org\]](#)
- [5. Surface Modification of Lipid-Based Nanocarriers: A Potential Approach to Enhance Targeted Drug Delivery - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [6. pubs.acs.org \[pubs.acs.org\]](#)
- [7. PEGylation as a strategy for improving nanoparticle-based drug and gene delivery - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [8. The ultimate guide for PEGylated lipid nanoparticles | CAS \[cas.org\]](#)
- [9. pubs.acs.org \[pubs.acs.org\]](#)

- 10. Antibody-conjugated nanoparticles for target-specific drug delivery of chemotherapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. mdpi.com [mdpi.com]
- 12. Antibody-targeted nanoparticles for cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. researchgate.net [researchgate.net]
- 14. mdpi.com [mdpi.com]
- 15. Aptamer-Functionalized Nanoparticles in Targeted Delivery and Cancer Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
- 16. Aptamer-Functionalized Nanoparticles in Targeted Delivery and Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
- 17. [Preparation of stearic acid solid lipid nanoparticles containing podophyllotoxin] - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. pubs.acs.org [pubs.acs.org]
- 19. BJNANO - Surface characterization of nanoparticles using near-field light scattering [beilstein-journals.org]
- 20. Frontiers | Application of Light Scattering Techniques to Nanoparticle Characterization and Development [frontiersin.org]
- 21. researchgate.net [researchgate.net]
- 22. Lipid Nanoparticle characterization with cryo-TEM | NIS [nanoimaging-services.com]
- 23. Recent Advances in Cryo-TEM Imaging of Soft Lipid Nanoparticles [aimspress.com]
- 24. Lipid Nanoparticles - Cryo TEM - LNPs - Drug Delivery - [thermofisher.com]
- 25. Scanning electron microscopy study on nanoemulsions and solid lipid nanoparticles containing high amounts of ceramides - PubMed [pubmed.ncbi.nlm.nih.gov]
- 26. ijpsr.com [ijpsr.com]
- 27. ijpsr.com [ijpsr.com]
- 28. Biocompatibility of Biomaterials for Nanoencapsulation: Current Approaches - PMC [pmc.ncbi.nlm.nih.gov]
- 29. jnanoparticle.com [jnanoparticle.com]
- 30. Biocompatibility of nanomaterials and their immunological properties - PMC [pmc.ncbi.nlm.nih.gov]
- 31. Biocompatibility and Cytotoxicity of Gold Nanoparticles: Recent Advances in Methodologies and Regulations [mdpi.com]

- [32. azonano.com \[azonano.com\]](#)
- [33. pubs.acs.org \[pubs.acs.org\]](#)
- [34. Real-Time Nanoparticle–Cell Interactions in Physiological Media by Atomic Force Microscopy - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [35. In vitro and in vivo models for the study of oral delivery of nanoparticles - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [36. In vitro and in vivo models for the study of oral delivery of nanoparticles - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [37. tandfonline.com \[tandfonline.com\]](#)
- To cite this document: BenchChem. [Application Notes and Protocols: Surface Modification of SSPalm Nanoparticles for Targeted Delivery]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b15574984/docs#application-notes-and-protocols-surface-modification-of-sspalm-nanoparticles-for-targeted-delivery\]](https://www.benchchem.com/product/b15574984/docs#application-notes-and-protocols-surface-modification-of-sspalm-nanoparticles-for-targeted-delivery)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check